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Compound of Interest

Compound Name: 1,5-Dimethoxynaphthalene

Cat. No.: B158590

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 1,5-Dimethoxynaphthalene, a naphthalene
derivative with significant applications across various scientific and industrial fields. This
document consolidates its chemical properties, synthesis protocols, and key applications to
serve as a vital resource for professionals in research and development.

Compound Identification and Properties

1,5-Dimethoxynaphthalene is an aromatic organic compound. Its fundamental identification
and physicochemical properties are summarized below.

Identifier Value Source
CAS Number 10075-63-5 [1][21[3]
Molecular Formula C12H1202 [2][4]
Molecular Weight 188.22 g/mol [2][4]
IUPAC Name 1,5-dimethoxynaphthalene [4]
Synonyms Naphthalene, 1,5-dimethoxy- [31[4]

Physicochemical Data:
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Property Value Source
Appearance White crystalline solid [5]
Melting Point 180-184 °C [3]
Boiling Point 311.2 °C at 760 mmHg [3]
Density 1.097 g/cm3 [3]
Flash Point 130.3°C [3]
Vapor Pressure 0.00105 mmHg at 25°C [3]

Experimental Protocols

A. Synthesis of 1,5-Dimethoxynaphthalene

A common and effective method for the synthesis of 1,5-Dimethoxynaphthalene is through
the Williamson ether synthesis, starting from 1,5-dihydroxynaphthalene.[5]

Materials:

¢ 1,5-dihydroxynaphthalene (100 g, 0.62 mol)

e 10% Sodium Hydroxide (NaOH) solution (500 mL, 1.25 mol)
o Dimethyl sulfate (156 g, 1.24 mol)

e Benzene

» Activated carbon

« Distilled water

» 5% Potassium Hydroxide (KOH) solution

Procedure:[5]
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Under a nitrogen atmosphere, dissolve 100 g (0.62 mol) of 1,5-dihydroxynaphthalene in 500
mL of 10% NaOH solution within a 2 L two-necked round-bottom flask.

Slowly add 156 g (1.24 mol) of dimethyl sulfate to the solution over a period of 1 hour.
Allow the reaction to proceed for 2 hours. A precipitate will form.
Collect the resulting precipitate via vacuum filtration.

Wash the precipitate sequentially with 200 mL of 5% KOH solution (twice) and then with 200
mL of distilled water (three times).

Dry the washed residue.

Dissolve the dried product completely in 1.5 L of benzene at 80 °C, containing 300 g of
activated carbon.

Filter the hot solution to remove the activated carbon.

Allow the filtrate to cool, which will result in the crystallization of 1,5-dimethoxynaphthalene
as white crystals. The expected yield is approximately 73 g (63%).

B. Purification Method

For further purification, 1,5-Dimethoxynaphthalene can be crystallized from ethanol, acetic

acid, or benzene.[5] Vacuum distillation is also a viable purification technique.[5]

Applications in Research and Drug Development

1,5-Dimethoxynaphthalene and its precursor, 1,5-dihydroxynaphthalene, are valuable

compounds with diverse applications.

o Pharmaceutical Intermediates: The precursor, 1,5-dihydroxynaphthalene, serves as a
starting material for synthesizing various drugs, including anti-inflammatory agents,
analgesics, and antipyretics.[6] It is also involved in producing natural products like Vitamin K
and coenzyme Q10.[6] Naphthalene derivatives, in general, are studied for a wide range of
pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory effects.

[7]
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 Industrial Synthesis: 1,5-Dimethoxynaphthalene is utilized in the synthesis of pesticides
and in the preparation of polyhydric alcohols.[8]

e Materials Science: The compound is a component in the development of molecular magnetic
devices and complex supramolecular structures such as rotaxanes and catenanes.[8]

e Dye and Pigment Industry: 1,5-dihydroxynaphthalene is a crucial intermediate in producing
mordant azo dyes, such as C.l. Mordant Black 9.[9] It also serves as a precursor to Juglone
(5-hydroxy-1,4-naphthoquinone), a natural dye.[10][11]

Visualization of Synthetic Pathway

The synthesis of 1,5-Dimethoxynaphthalene from its diol precursor is a foundational reaction
for its production. The workflow illustrates the key reactants, reagents, and the resulting

product.

1,5-Dihydroxynaphthalene

Dimethyl Sulfate Williamson Ether Yields .
> . -Dim
(CH3)2S04 Synthesis 1,5-Dimethoxynaphthalene

Sodium Hydroxide Base
(NaOH)

Click to download full resolution via product page

Caption: Synthetic pathway for 1,5-Dimethoxynaphthalene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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